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Compound of Interest

Compound Name: 1-Undecene

Cat. No.: B165158 Get Quote

Essential Safety and Handling Guide for 1-Undecene
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 1-Undecene in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe and compliant

laboratory practices.

Key Physical and Chemical Properties
A summary of important quantitative data for 1-Undecene is provided in the table below. This

information is critical for safe handling and emergency preparedness.
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Property Value

Molecular Formula C₁₁H₂₂

Molecular Weight 154.29 g/mol [1][2]

Appearance Colorless liquid[3][4]

Odor Mild[3][5]

Boiling Point 192-193 °C (377.6-379.4 °F)[1][4]

Melting Point -49 °C (-56.2 °F)[1][4]

Flash Point 63 °C (145.4 °F) - Closed Cup[1][4]

Density 0.75 g/mL at 25 °C[1][2]

Solubility
Insoluble in water. Soluble in ether, chloroform,

and ligroin.[3]

Personal Protective Equipment (PPE)
To ensure personal safety when handling 1-Undecene, the following personal protective

equipment is mandatory.

Hand Protection
Glove Type: Neoprene or nitrile rubber gloves are recommended for handling 1-Undecene.

[6]

Important Note: Breakthrough times for gloves can vary significantly depending on the

manufacturer, glove thickness, and the concentration of the chemical. It is crucial to consult

the glove manufacturer's specific chemical resistance data. For tasks with a risk of prolonged

contact or immersion, heavier-duty gloves should be selected.

Eye and Face Protection
Primary Protection: Chemical safety goggles are required at all times when handling 1-
Undecene.[6]
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Contact Lenses: Contact lenses should not be worn when working with this chemical.[6]

Face Shield: In situations where splashing is a significant risk, a face shield should be worn

in addition to chemical goggles.

Skin and Body Protection
A lab coat or other suitable protective clothing must be worn to prevent skin contact.[6]

Ensure that emergency eye wash stations and safety showers are readily accessible in the

immediate work area.[6]

Respiratory Protection
Work with 1-Undecene should be conducted in a well-ventilated area, preferably within a

chemical fume hood.

If there is a risk of inhalation, a NIOSH-certified respirator with an appropriate cartridge for

organic vapors should be used.[6]

Operational and Handling Plan
Adherence to the following procedural steps is essential for the safe handling of 1-Undecene.

Step 1: Pre-Handling Preparation
Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 1-Undecene.

Ensure Proper Ventilation: Confirm that the chemical fume hood or other ventilation system

is functioning correctly.

Assemble PPE: Put on all required personal protective equipment as detailed above.

Prepare Work Area: Ensure the work area is clean, uncluttered, and free of ignition sources.

Keep containers of 1-Undecene closed when not in use.

Step 2: Handling Procedures
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Grounding: When transferring 1-Undecene, ground and bond containers to prevent static

discharge.[6]

Avoid Inhalation and Contact: Handle the chemical in a manner that avoids the generation of

mists or vapors. Prevent all contact with eyes and skin.[6]

Use Non-Sparking Tools: Employ non-sparking tools when opening or handling containers of

1-Undecene.[6]

Step 3: Post-Handling Procedures
Decontamination: Thoroughly wash hands and any exposed skin with soap and water after

handling.

Storage: Store 1-Undecene in a tightly closed container in a cool, well-ventilated area, away

from heat and incompatible materials such as oxidizing agents.[6]

Emergency and Disposal Plan
First Aid Measures

Inhalation: If inhaled, move the individual to fresh air. Seek medical attention if you feel

unwell.[6]

Skin Contact: If skin contact occurs, immediately wash the affected area with plenty of soap

and water.[6]

Eye Contact: In case of eye contact, immediately flush the eyes with water for at least 15

minutes, removing contact lenses if present and easy to do so. Seek medical attention.[6]

Ingestion: If swallowed, do not induce vomiting. Rinse the mouth with water and seek

immediate medical attention.[6]

Spill Response Workflow
The following diagram outlines the procedural flow for managing a 1-Undecene spill.

Workflow for handling a 1-Undecene spill.
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Disposal Plan
Waste Collection: Collect waste 1-Undecene and any contaminated materials (e.g.,

absorbent pads, gloves) in a designated, labeled, and sealed container.

Disposal Method: 1-Undecene should be disposed of by incineration through a licensed

waste disposal facility.[6] Do not dispose of it down the drain or into the sewer system.[6]

Regulatory Compliance: All disposal activities must be conducted in strict accordance with

local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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